Cas no 154050-39-2 (Benzenamine, 4-(1,2,5-thiadiazol-3-yl)-)

• Product Name: Benzenamine, 4-(1,2,5-thiadiazol-3-yl)-
• CAS No: 154050-39-2
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 1328653
• Update Time: 2024-08-18

Benzenamine, 4-(1,2,5-thiadiazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-(1,2,5-thiadiazol-3-yl)-

• Inchi： 1S/C8H7N3S/c9-7-3-1-6(2-4-7)8-5-10-12-11-8/h1-5H,9H2
• InChI Key： PTHYCDUJHWLSTO-UHFFFAOYSA-N
• SMILES： C1(N)=CC=C(C2C=NSN=2)C=C1

Computed Properties

• Exact Mass: 177.03621

Experimental Properties

• Density: 1.333±0.06 g/cm3(Predicted)
• Boiling Point: 327.2±17.0 °C(Predicted)
• PSA: 51.8
• pka: 2.63±0.10(Predicted)